Cas no 103140-39-2 (Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis-)

• Product Name: Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis-
• CAS No: 103140-39-2
• MF: C₁₈H₈N₂
• MW: 252.269523620605
• CID: 1135752
• PubChem ID: 86147927
• Update Time: 2025-10-30

Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis-
• 4,4'-(Buta-1,3-diyne-1,4-diyl)dibenzonitrile
• 4,4-(buta-1,3-diyne-1,4-diyl)dibenzonitrile
• 4-[4-(4-cyanophenyl)buta-1,3-diyn-1-yl]benzonitrile
• 4,4'-(buta-1,3-diyne-1,4diyl)dibenzonitrile
• 103140-39-2
• CS-0170136
• YSZC1398

• Inchi： 1S/C18H8N2/c19-13-17-9-5-15(6-10-17)3-1-2-4-16-7-11-18(14-20)12-8-16/h5-12H
• InChI Key： UWOSHJSTNGSJOW-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(C#CC#CC2C=CC(C#N)=CC=2)=CC=1

Computed Properties

• Exact Mass: 252.06884
• Monoisotopic Mass: 252.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58

Additional information on Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis-

Recent Advances in the Study of Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis- (CAS: 103140-39-2)

In recent years, the compound Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis- (CAS: 103140-39-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This diarylbutadiyne derivative, characterized by its unique conjugated structure, has shown promising potential in various applications, including organic electronics, material science, and drug development. The compound's rigid linear structure and electron-withdrawing nitrile groups make it an attractive candidate for designing novel materials and bioactive molecules.

Recent studies have focused on the synthesis and functionalization of Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis- to explore its utility in optoelectronic devices and as a building block for pharmaceutical agents. A 2023 study published in the Journal of Materials Chemistry C demonstrated its efficacy as a key component in organic semiconductors, exhibiting high charge carrier mobility and stability under ambient conditions. The research highlighted the compound's potential in developing next-generation flexible electronics and photovoltaic devices.

In the pharmaceutical domain, Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis- has been investigated for its role as a scaffold in drug design. A recent preprint on bioRxiv (2024) reported its incorporation into small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study utilized computational docking and molecular dynamics simulations to predict binding affinities, followed by in vitro validation. The results indicated that derivatives of this compound could effectively disrupt oncogenic PPIs, offering a new avenue for anticancer drug development.

Another significant advancement involves the use of Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis- in the synthesis of metal-organic frameworks (MOFs). A 2024 paper in ACS Applied Materials & Interfaces detailed its application in constructing luminescent MOFs with high porosity and selectivity for small molecules. These MOFs demonstrated exceptional performance in gas storage and separation, as well as in sensing applications, underscoring the versatility of this compound in materials science.

Despite these promising developments, challenges remain in the large-scale synthesis and functionalization of Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis-. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 Organic Process Research & Development article. The study proposed a scalable, one-pot synthesis method using palladium-catalyzed cross-coupling reactions, which significantly reduced production costs and environmental impact.

Looking ahead, the continued exploration of Benzonitrile, 4,4'-(1,3-butadiyne-1,4-diyl)bis- is expected to yield further breakthroughs in both materials science and pharmaceuticals. Its unique structural properties and multifunctional applications position it as a valuable compound for interdisciplinary research. Future studies may focus on expanding its utility in bioimaging, targeted drug delivery, and sustainable energy technologies, leveraging its inherent electronic and photophysical characteristics.